1-((4-bromophenyl)sulfonyl)-2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazole

• IUPAC Name: 1-(4-bromophenyl)sulfonyl-2-[(2-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazole
• InChI: InChI=1S/C16H14BrFN2O2S2/c17-13-5-7-14(8-6-13)24(21,22)20-10-9-19-16(20)23-11-12-3-1-2-4-15(12)18/h1-8H,9-11H2
• InChI Key: CGZHQVABPDZPRV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=CC=C2F)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C16H14BrFN2O2S2
• Molecular Weight: 429.3 g/mol
• CAS No.: 868218-51-3

Description

1-((4-bromophenyl)sulfonyl)-2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazole is a useful research compound. Its molecular formula is C16H14BrFN2O2S2 and its molecular weight is 429.32. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

Sulfone derivatives, including those with bromophenyl and fluorophenyl groups, have been studied for their antibacterial properties. For instance, sulfone derivatives containing 1,3,4-oxadiazole moieties have shown good antibacterial activities against pathogens like Xanthomonas oryzae pv. oryzae (Xoo), causing rice bacterial leaf blight. These derivatives not only inhibit the bacterial growth but also enhance the plant's resistance to the disease through enzymatic activity stimulation, offering a promising approach for agricultural applications (Li Shi et al., 2015).

Synthesis and Reactivity

The synthesis and reactivity of sulfone and sulfanyl compounds are of significant interest in organic chemistry. Research on the synthesis of sulfone derivatives, including the utilization of bromophenyl and fluorophenyl groups, often focuses on creating building blocks for further chemical reactions. For example, the development of new reagents like 1-bromoethene-1-sulfonyl fluoride for the regioselective construction of 5-sulfonylfluoro isoxazoles demonstrates the versatility of sulfone compounds in synthesizing functionalized molecules with potential applications in pharmaceuticals and materials science (Jing Leng & Hua-Li Qin, 2018).

Antimicrobial Applications

Similar sulfide and sulfone derivatives are explored for their antimicrobial efficacy. Studies on novel sulfides and sulfones of methylene-bridged benzisoxazolylimidazo[2,1-b][1,3,4]thiadiazoles, for instance, reveal that these compounds exhibit significant antibacterial and antifungal activities. Such research underscores the potential of these molecules in developing new antimicrobial agents, highlighting their significance in addressing resistance issues and the need for new treatments (Ningaraddi S. Belavagi et al., 2015).